Cas no 62592-85-2 (2H-Quinolizine-1-carboxylic acid, octahydro-, methyl ester, trans-)

• Product Name: 2H-Quinolizine-1-carboxylic acid, octahydro-, methyl ester, trans-
• CAS No: 62592-85-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 438886
• PubChem ID: 11469662
• Update Time: 2025-04-19

2H-Quinolizine-1-carboxylic acid, octahydro-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 2H-Quinolizine-1-carboxylic acid, octahydro-, methyl ester, trans-
• methyl (1R,9aR)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine-1-carboxylate
• CTK2B6595
• 62592-85-2
• DTXSID20466866

• Inchi： 1S/C11H19NO2/c1-14-11(13)9-5-4-8-12-7-3-2-6-10(9)12/h9-10H,2-8H2,1H3/t9-,10-/m1/s1
• InChI Key： RRNCSDYHLKLTNT-NXEZZACHSA-N
• SMILES： O(C)C([C@@H]1CCCN2CCCC[C@@H]21)=O

Computed Properties

• Exact Mass: 197.14167
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54